Cas no 155179-15-0 (L-glycero-D-altro-Pentadec-14-en-7-ulo-7,4-furanosonicacid,2,7-anhydro-3,4-di-C-carboxy-8,9,10,12,13,14,15-heptadeoxy-12-methyl-15-phenyl-,11-acetate 5-decanoate, (7S,11x,12x,14E)- (9CI))

• Product name: L-glycero-D-altro-Pentadec-14-en-7-ulo-7,4-furanosonicacid,2,7-anhydro-3,4-di-C-carboxy-8,9,10,12,13,14,15-heptadeoxy-12-methyl-15-phenyl-,11-acetate 5-decanoate, (7S,11x,12x,14E)- (9CI)
• CAS No: 155179-15-0
• MF: C₃₆H₅₀O₁₄
• MW: 706.7738
• CID: 197722
• PubChem ID: 23376020

L-glycero-D-altro-Pentadec-14-en-7-ulo-7,4-furanosonicacid,2,7-anhydro-3,4-di-C-carboxy-8,9,10,12,13,14,15-heptadeoxy-12-methyl-15-phenyl-,11-acetate 5-decanoate, (7S,11x,12x,14E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-glycero-D-altro-Pentadec-14-en-7-ulo-7,4-furanosonicacid,2,7-anhydro-3,4-di-C-carboxy-8,9,10,12,13,14,15-heptadeoxy-12-methyl-15-phenyl-,11-acetate 5-decanoate, (7S,11x,12x,14E)- (9CI)
• (1R,3S,4S,5S,6R,7R)-1-[(E)-4-acetyloxy-5-methyl-8-phenyloct-7-enyl]-6-decanoyloxy-4,7-dihydroxy-2,8-dioxabicyclo[3.2.1]octane-3,4,5-tricarboxylic acid
• L-glycero-D-altro-Pentadec-14-en-7-ulo-7,4-furanosonicacid,2,7-anhydro-3,4-di-C-carboxy-8,9,10,12,13,14,15-heptadeoxy-12-meth
• L-glycero-D-altro-Pentadec-14-en-7-ulo-7,4-furanosonicacid,2,7-anhydro-3,4-di-C-carboxy-8,9,10...
• (1R,3S,4S,5S,6R,7R)-1-[(7E)-4-(acetyloxy)-5-methyl-8-phenyloct-7-en-1-yl]-6-(decanoyloxy)-4,7-dihydroxy-2,8-dioxabicyclo[3.2.1]octane-3,4,5-tricarboxylic acid (non-preferred name)
• L-glycero-D-altro-Pentadec-14-en-7-ulo-7,4-furanosonic acid, 2,7-anhydro-3,4-di-C-carboxy-8,9,10,12,13,14,15-hexptadeoxy-12-methyl-15-phenyl-, 11-acetate 5-decanoate, (7S,11xi,12xi,14E)-
• Zaragozic acid D(2)
• Zaragozic acid D2
• Q27292456
• BDBM50292413
• W832OVP6BY
• (1S,3S,4S,5R,6R,7R)-1-((E)-4-acetoxy-5-methyl-8-phenyloct-7-en-1-yl)-6-(decanoyloxy)-4,7-dihydroxy-2,8-dioxabicyclo[3.2.1]octane-3,4,5-tricarboxylic acid
• CHEBI:197645
• L-GLYCERO-D-ALTRO-PENTADEC-14-EN-7-ULO-7,4-FURANOSONIC ACID, 2,7-ANHYDRO-3,4-DI-C-CARBOXY-8,9,10,12,13,14,15-HEPTADEOXY-12-METHYL-15-PHENYL-, 11-ACETATE 5-DECANOATE, (7S,11.XI.,12.XI.,14E)-
• UNII-W832OVP6BY
• (1S,3S,4S,5R,6R,7R)-1-[(E)-4-acetyloxy-5-methyl-8-phenyloct-7-enyl]-6-decanoyloxy-4,7-dihydroxy-2,8-dioxabicyclo[3.2.1]octane-3,4,5-tricarboxylic acid
• AKOS040747594
• 155179-15-0
• CHEMBL502210

• Inchi： InChI=1S/C36H50O14/c1-4-5-6-7-8-9-13-21-27(38)48-29-28(39)34(49-30(31(40)41)35(46,32(42)43)36(29,50-34)33(44)45)22-15-20-26(47-24(3)37)23(2)16-14-19-25-17-11-10-12-18-25/h10-12,14,17-19,23,26,28-30,39,46H,4-9,13,15-16,20-22H2,1-3H3,(H,40,41)(H,42,43)(H,44,45)/b19-14+/t23?,26?,28-,29-,30-,34-,35-,36-/m1/s1
• InChI Key： WDLYATMIWWDJQY-GWDLGUPBSA-N
• SMILES： CCCCCCCCCC(O[C@@H]1[C@@H](O)[C@]2(O[C@@]1([C@]([C@H](O2)C(=O)O)(O)C(=O)O)C(=O)O)CCCC(C(C/C=C/C1C=CC=CC=1)C)OC(=O)C)=O

Computed Properties

• Exact Mass: 706.320056
• Monoisotopic Mass: 706.320056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 50
• Rotatable Bond Count: 23
• Complexity: 1210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 223
• XLogP3: 5.7

Experimental Properties

• Color/Form: Solid powder
• Density: 1.33
• Boiling Point: 834.8°C at 760 mmHg
• Flash Point: 252.7°C
• Refractive Index: 1.579

L-glycero-D-altro-Pentadec-14-en-7-ulo-7,4-furanosonicacid,2,7-anhydro-3,4-di-C-carboxy-8,9,10,12,13,14,15-heptadeoxy-12-methyl-15-phenyl-,11-acetate 5-decanoate, (7S,11x,12x,14E)- (9CI) Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).